N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C22H22N2O3S/c25-21(18-3-1-17(2-4-18)20-8-12-28-15-20)23-13-16-5-9-24(10-6-16)22(26)19-7-11-27-14-19/h1-4,7-8,11-12,14-16H,5-6,9-10,13H2,(H,23,25)
• InChI Key: XZQSYKPQUZEGBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=C(C=C2)C3=CSC=C3)C(=O)C4=COC=C4
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-(thiophen-3-yl)benzamide, also known as FPBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Metabolism and Disposition Studies

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-(thiophen-3-yl)benzamide, due to its complex structure, has been a subject of metabolism and disposition studies to understand its pharmacokinetic profile. For example, Renzulli et al. (2011) detailed the disposition and metabolism of a similar orexin receptor antagonist in humans, highlighting the comprehensive metabolic profiling necessary for such compounds. This study emphasizes the importance of understanding the metabolic pathways and excretion mechanisms of novel therapeutic agents (Renzulli et al., 2011).

Synthesis and Characterization

The synthesis and characterization of novel benzamides, including those with furan and thiophene moieties, have been extensively studied. Khatiwora et al. (2013) explored the synthesis, characterization, and bioactivity study of novel benzamides and their metal complexes, demonstrating the versatility and potential therapeutic applications of such compounds. These studies are crucial for developing new pharmaceuticals with improved efficacy and safety profiles (Khatiwora et al., 2013).

Neuroinflammation Imaging

Advanced imaging techniques have leveraged compounds like N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-(thiophen-3-yl)benzamide for neuroinflammation studies. Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker, which can be used as a noninvasive tool for imaging of reactive microglia and disease-associated neuroinflammation in vivo. This application underscores the compound's potential in neuroscientific research, especially in understanding and diagnosing neurodegenerative diseases (Horti et al., 2019).